Cas no 121-47-1 (Metanilic acid)

Metanilic acid Properties

Names and Identifiers

• 3-Aminobenzenesulfonic acid
• Metanilic acid
• m-anilinesulfonic acid
• 3-Sulfoaniline
• metanilic
• Metanilsure
• Metanilc Acid
• Aniline-3-sulf
• M-SULFOANILINE
• m-Sulfanioicacid
• M-SULFANILIC ACID
• kyselinametanilova
• m-Anilinesulfonic Acid
• Metanilic Acid
• 3_aminobenzene_sulfonide
• Kyselina anilin-3-sulfonova [Czech]
• 3-aminobenzene-1-sulfonic acid
• 3-Aminobenzenesulfonicacid
• m-Aminobenzenesulfonic acid
• Benzenesulfonic acid, 3-amino-
• AI3-23215
• CCRIS 2760
• E80404
• 105009-55-0
• Kyselina metanilova [Czech]
• 3-amino benzenesulfonic acid
• NSC 4504
• WLN: ZR CSWQ
• AKOS000299087
• CAS-121-47-1
• EN300-19726
• Z104474954
• Kyselina anilin-3-sulfonova
• NSC-4504
• 3-anilinesulfonic acid
• FT-0622397
• F0001-0345
• AE-562/43459497
• UNII-OT03NUM20P
• A804740
• m-sulphanilic acid
• 3-Aminobenzenesulphonic acid
• AS-15878
• EINECS 204-473-6
• BRN 0473264
• MFCD00065345
• 1-Aminobenzene-3-sulfonic acid
• Aminobenzenesulfonic acid
• Tox21_201027
• OT03NUM20P
• CS-W017552
• A0265
• SCHEMBL29044
• W-108457
• CHEMBL1456811
• aniline-3-sulphonic acid
• AMINOBENZENESULFONIC ACID, M-
• 121-47-1
• AM91127
• Q1422618
• EC 204-473-6
• C06334
• DTXSID6024462
• 3-Aminobenzenesulfonic acid Metanilic acid
• Aniline-m-sulfonic acid
• NCGC00258580-01
• m-Amino benzenesulfonic acid
• METANILIC ACID [MI]
• NSC4504
• DTXCID804462
• 3-AMINOBENZENE SULFONIC ACID
• NS00020466
• NCGC00091239-02
• CHEBI:27764
• 4-14-00-02647 (Beilstein Handbook Reference)
• NCGC00091239-01
• 3-Aminobenzenesulfonic acid, 97%
• m-Aminophenylsulfonic acid
• 3-Amino-benzenesulfonic acid
• Kyselina metanilova
• m-Anilinesulfonic acid
• 3-AMINOBENZENESULFONIC ACID
• DB-041620
• m-Sulfanilic acid
• STK661724
• METANILIC ACID
• 3-SULFOANILINE
• +Expand

• MDL： MFCD00065345
• InChIKey： ZAJAQTYSTDTMCU-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO3S/c7-5-2-1-3-6(4-5)11(8,9)10/h1-4H,7H2,(H,8,9,10)
• SMILES： O=S(C1=CC=CC(N)=C1)(O)=O
• BRN： 473264

Computed Properties

• Exact Mass: 173.01500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.015
• Heavy Atom Count: 11
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Surface Charge: 0
• Topological Polar Surface Area: 80.4

Experimental Properties

• LogP: 2.17750
• PSA: 88.77000
• Merck: 5927
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: °Cat760mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: °C
• FEMA: 2464
• Solubility: ethanol: very slightly soluble(lit.)
• Color/Form: White flake crystals, industrial products are gray with pink paste.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, acids.
• Solubility: It is slightly soluble in ethanol and ether, and soluble in water, alkali liquor and concentrated hydrochloric acid.
• pka: 3.73(at 25℃)
• Density: 1.69

Metanilic acid Security Information

• Symbol: GHS07
• RTECS：OY2300000
• WGK Germany：3
• Safety Term：S25;S28A
• Safety Instruction： S23-S28-S28A-S25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 20/21/22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

Metanilic acid Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates